(2-Methylsulfanyl-4,5-dihydroimidazol-1-yl)-(4-phenylphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2-Methylsulfanyl-4,5-dihydroimidazol-1-yl)-(4-phenylphenyl)methanone, also known as MDPHP, is a novel psychoactive substance that belongs to the cathinone class. It is a synthetic compound that has gained popularity in recent years due to its potential use as a recreational drug. However, it is important to note that
Scientific Research Applications
Catalyst- and Solvent-Free Synthesis
An efficient approach for the regioselective synthesis of heterocyclic amides was developed, using catalyst- and solvent-free conditions under microwave assistance. This method demonstrates the potential for creating structurally similar compounds to "(2-Methylsulfanyl-4,5-dihydroimidazol-1-yl)-(4-phenylphenyl)methanone" in an environmentally friendly manner (Moreno-Fuquen et al., 2019).
Synthesis and Biological Activities
A series of novel N-phenylpyrazolyl aryl methanone derivatives, which share some structural similarities with the compound , were synthesized and showed favorable herbicidal and insecticidal activities. This indicates the potential application of similar compounds in developing new agrochemicals (Wang et al., 2015).
Structural and Docking Studies
Novel compounds synthesized and characterized in this study include detailed DFT and docking studies. These studies provide a foundation for understanding the antibacterial activity of compounds structurally related to "this compound," potentially guiding the design of new antimicrobial agents (Shahana & Yardily, 2020).
Electrochemical, Electrical, and Optical Properties
The study of oligobenzimidazoles, including their synthesis, characterization, and analysis of their properties, offers insights into the material science applications of similar compounds. These findings could be relevant for developing new materials with specific electronic or optical properties (Anand & Muthusamy, 2018).
Mechanism of Action
properties
IUPAC Name |
(2-methylsulfanyl-4,5-dihydroimidazol-1-yl)-(4-phenylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2OS/c1-21-17-18-11-12-19(17)16(20)15-9-7-14(8-10-15)13-5-3-2-4-6-13/h2-10H,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSAYAMJTPFQKEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NCCN1C(=O)C2=CC=C(C=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.